Cas no 191725-65-2 (Ethyl 2-(pyrimidin-2-yl)propanoate)

• Product Name: Ethyl 2-(pyrimidin-2-yl)propanoate
• CAS No: 191725-65-2
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 116078
• Update Time: 2023-08-02

Ethyl 2-(pyrimidin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidineaceticacid, a-methyl-, ethyl ester
• ethyl 2-(pyrimidin-2-yl)propanoate
• 2-Pyrimidineacetic acid, -alpha--methyl-, ethyl ester (9CI)
• DXIQUQYLOVOVHV-UHFFFAOYSA-N
• Ethyl 2-(pyrimidin-2-yl)propanoate

• Inchi： 1S/C9H12N2O2/c1-3-13-9(12)7(2)8-10-5-4-6-11-8/h4-7H,3H2,1-2H3
• InChI Key： DXIQUQYLOVOVHV-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C1N=CC=CN=1)C)=O

Computed Properties

• Exact Mass: 180.09
• Monoisotopic Mass: 180.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.1